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Compound of Interest

Compound Name: Ciclesonide

Cat. No.: B1668983

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of once-daily ciclesonide and
twice-daily budesonide for the treatment of persistent asthma, supported by experimental data
from key clinical trials.

Executive Summary

Ciclesonide, a newer generation inhaled corticosteroid (ICS), is administered once daily and is
designed as a prodrug activated in the lungs, potentially offering a favorable safety profile.
Budesonide, a well-established ICS, is typically administered twice daily for maintenance
therapy. Clinical evidence suggests that once-daily ciclesonide is non-inferior, and in some
aspects, may offer advantages in terms of safety and patient adherence when compared to
twice-daily budesonide in managing asthma.

Data Presentation: Efficacy and Safety Outcomes

The following tables summarize quantitative data from comparative clinical trials.

Table 1: Pulmonary Function Tests
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Study (Population)

Treatment Arms

Change in FEV1 (L)
from Baseline

Change in Morning
PEF (L/min) from
Baseline

Study in Adults

Ciclesonide 320 pug

once daily

+0.416[1]

Budesonide 400 pg
(200 pg twice daily)

+0.321[1]

Study in Adults

Ciclesonide 160 pug
once daily (AM)

Maintained baseline
FEV1[2]

Maintained baseline
PEF[2]

Ciclesonide 160 pug
once daily (PM)

Maintained baseline
FEV1[2]

Maintained baseline
PEF[2]

Budesonide 400 ug
(200 ug twice daily)

Maintained baseline
FEV1[2]

Maintained baseline
PEF[2]

Study in Children (6-
11 years)

Ciclesonide 160 pg

once daily

Increased from
baseline (non-inferior
to budesonide)[3][4]

Increased from
baseline[3][4]

Budesonide 400 pg

once daily

Increased from
baseline[3][4]

Increased from
baseline[3][4]

Step-down Therapy
Study (Adults)

Ciclesonide 320 ug

once daily

Remained stable[5][6]

Budesonide 400 ug
(200 ug twice daily)

Significantly
decreased at weeks 4
and 12[5][6]

Table 2: Asthma Symptoms and Rescue Medication Use
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Study (Population)

Treatment Arms

Key Symptom
Score Outcomes

Rescue Medication
Use

Study in Adults

Ciclesonide 320 ug

once daily

Comparable to
budesonide[7][8]

Significantly
decreased (p=0.009)
[718]

Budesonide 320 pg

once daily

Comparable to

ciclesonide[7][8]

No significant
decrease[7][8]

Study in Adults

Ciclesonide 160 ug

once daily

Comparable to

budesonide

Comparable to

budesonide

Budesonide 400 pg
(200 pg twice daily)

Comparable to

ciclesonide

Comparable to

ciclesonide

Study in Children (6-
11 years)

Ciclesonide 160 ug

once daily

Similar improvement
to budesonide[3][4]

Similar improvement
to budesonide[3][4]

Budesonide 400 pug

once daily

Similar improvement

to ciclesonide[3][4]

Similar improvement

to ciclesonide[3][4]

Table 3: Safety Profile
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Study (Population)

Treatment Arms

Adverse Events

Systemic Effects
(e.g., Urinary
Cortisol)

Study in Adults

Ciclesonide 320 pug

once daily

Similar incidence to
budesonide[1]

No significant

changes[1]

Budesonide 400 pg
(200 pg twice daily)

Similar incidence to

ciclesonide[1]

No significant

changes|1]

Study in Children (6-
11 years)

Ciclesonide 160 pg

once daily

Well-tolerated[3][4]

Significantly less
suppression of 24-h
urinary cortisol vs.
budesonide (p <
0.001)[3][4]

Budesonide 400 ug

once daily

Well-tolerated[3][4]

Significant decrease
in 24-h urinary

cortisol[3]

Experimental Protocols

Detailed methodologies for key comparative studies are outlined below.

Study 1: Comparison of Once-Daily Ciclesonide and
Once-Daily Budesonide in Persistent Asthma([1][7][8]

» Objective: To compare the efficacy and safety of once-daily ciclesonide with once-daily

budesonide in patients with persistent asthma.

o Study Design: A randomized, double-blind, parallel-group study.

o Patient Population: 399 patients with persistent asthma.

e Treatment:

o Group 1: Ciclesonide 320 pg (ex-actuator) administered once daily in the morning for 12

weeks.
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o Group 2: Budesonide 400 pug administered once daily in the morning for 12 weeks.

o Primary Efficacy Endpoint: Change from baseline in Forced Expiratory Volume in 1 second
(FEV1).

e Secondary Efficacy Endpoints:

[e]

Forced Vital Capacity (FVC).

o

Peak Expiratory Flow (PEF).

[¢]

Asthma symptom scores.

Use of rescue medication.

[¢]

Time to onset of effect.

[e]

o Safety Assessments: Monitoring of adverse events and changes in urinary cortisol levels.

Study 2: Comparison of Once-Daily Ciclesonide and
Twice-Daily Budesonide in Adults with Persistent
Asthma]2]

» Objective: To compare the efficacy of once-daily ciclesonide (morning or evening) with
twice-daily budesonide in adults with stable asthma.

¢ Study Design: A randomized, 3-arm, parallel-group study. The ciclesonide arms were
double-blind and double-dummy, while the budesonide arm was open-label.

o Patient Population: 405 adult patients with persistent asthma.

e Treatment:

[¢]

Group 1: Ciclesonide 160 pg once daily in the morning for 12 weeks.

o

Group 2: Ciclesonide 160 pg once daily in the evening for 12 weeks.

(¢]

Group 3: Budesonide 200 pg twice daily for 12 weeks.
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e Primary Efficacy Endpoint: Difference in FEV1 from randomization to the end of the study.
e Secondary Efficacy Endpoints: FVC, PEF, asthma symptoms, and rescue medication use.

o Safety Assessments: Patient-reported adverse events, investigator observation, physical
examination, and laboratory testing.

Study 3: Comparison of Once-Daily Ciclesonide and
Once-Daily Budesonide in Children with Asthma[3][4]

» Objective: To compare the efficacy, safety, and effect on quality of life of once-daily
ciclesonide versus once-daily budesonide in children with asthma.

e Study Design: A randomized, parallel-group study.

o Patient Population: 621 children (aged 6-11 years) with asthma.

e Treatment:
o Group 1: Ciclesonide 160 pg (ex-actuator) once daily in the evening for 12 weeks.
o Group 2: Budesonide 400 ug once daily in the evening for 12 weeks.

» Primary Efficacy Endpoint: Change in FEV1.

o Secondary Efficacy Endpoints: Daily PEF, asthma symptom score sum, use of rescue
medication, and quality of life questionnaires.

o Safety Assessments: Change in body height, 24-hour urinary cortisol adjusted for creatinine,
and adverse events.

Signaling Pathways and Experimental Workflow
Glucocorticoid Receptor Signaling Pathway

Both ciclesonide and budesonide exert their anti-inflammatory effects through the
glucocorticoid receptor (GR). Ciclesonide is a prodrug that is converted to its active
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metabolite, des-ciclesonide, in the lungs. Des-ciclesonide and budesonide then follow a
similar intracellular pathway.

Nucleus
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Cytoplasm
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Click to download full resolution via product page

Caption: Glucocorticoid receptor signaling pathway for ciclesonide and budesonide.

Experimental Workflow of a Comparative Clinical Trial

The following diagram illustrates a typical workflow for a randomized controlled trial comparing
once-daily ciclesonide and twice-daily budesonide.
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Caption: Generalized experimental workflow for a comparative clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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